17α-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
17α-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
Brand Name:
Vulcanchem
CAS No.:
3386-00-3
VCID:
VC0028302
InChI:
InChI=1S/C25H38O5/c1-21-10-11-24(29-14-15-30-24)16-17(21)4-5-18-19(21)6-8-22(2)20(18)7-9-25(22,26)23(3)27-12-13-28-23/h4,18-20,26H,5-16H2,1-3H3/t18-,19+,20+,21+,22+,25-/m1/s1
SMILES:
CC12CCC3(CC1=CCC4C2CCC5(C4CCC5(C6(OCCO6)C)O)C)OCCO3
Molecular Formula:
C25H38O5
Molecular Weight:
418.6 g/mol
17α-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal)
CAS No.: 3386-00-3
Reference Standards
VCID: VC0028302
Molecular Formula: C25H38O5
Molecular Weight: 418.6 g/mol
| CAS No. | 3386-00-3 |
|---|---|
| Product Name | 17α-Hydroxypregn-5-ene-3,20-dione-3,20-bis(ethyleneketal) |
| Molecular Formula | C25H38O5 |
| Molecular Weight | 418.6 g/mol |
| IUPAC Name | (8'R,9'S,10'R,13'S,14'S,17'R)-10',13'-dimethyl-17'-(2-methyl-1,3-dioxolan-2-yl)spiro[1,3-dioxolane-2,3'-2,4,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene]-17'-ol |
| Standard InChI | InChI=1S/C25H38O5/c1-21-10-11-24(29-14-15-30-24)16-17(21)4-5-18-19(21)6-8-22(2)20(18)7-9-25(22,26)23(3)27-12-13-28-23/h4,18-20,26H,5-16H2,1-3H3/t18-,19+,20+,21+,22+,25-/m1/s1 |
| Standard InChIKey | KARXFOGOCKEIEE-FEUZRFKMSA-N |
| Isomeric SMILES | C[C@]12CCC3(CC1=CC[C@@H]4[C@@H]2CC[C@]5([C@H]4CC[C@@]5(C6(OCCO6)C)O)C)OCCO3 |
| SMILES | CC12CCC3(CC1=CCC4C2CCC5(C4CCC5(C6(OCCO6)C)O)C)OCCO3 |
| Canonical SMILES | CC12CCC3(CC1=CCC4C2CCC5(C4CCC5(C6(OCCO6)C)O)C)OCCO3 |
| Synonyms | 17-Hydroxy-pregn-5-ene-3,20-dione Cyclic Bis(1,2-ethanediyl Acetal) |
| PubChem Compound | 102404 |
| Last Modified | Nov 11 2021 |
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